Cas no 72078-45-6 (1H-Pyrrole-2-carboxaldehyde, 5-(2-thienyl)-)
1H-Pyrrole-2-carboxaldehyde, 5-(2-thienyl)-, is a heterocyclic aldehyde compound featuring a pyrrole core substituted with a thienyl group at the 5-position and a formyl group at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing complex heterocyclic frameworks. Its dual functionality allows for versatile applications in pharmaceuticals, agrochemicals, and materials science. The compound’s electron-rich aromatic systems enhance its utility in cross-coupling reactions and as a precursor for functionalized polymers or ligands. High purity and well-defined reactivity ensure consistent performance in research and industrial applications. Proper handling under inert conditions is recommended due to its sensitivity.
72078-45-6 structure
Product Name:1H-Pyrrole-2-carboxaldehyde, 5-(2-thienyl)-
CAS No:72078-45-6
MF:C9H7NOS
MW:177.222980737686
CID:544569
PubChem ID:1201026
Update Time:2025-06-29
1H-Pyrrole-2-carboxaldehyde, 5-(2-thienyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2-carboxaldehyde, 5-(2-thienyl)-
- 5-thiophen-2-yl-1H-pyrrole-2-carbaldehyde
- CS-0250237
- Z1198155318
- 2-formyl-5-(2-thienyl)pyrrole
- 5-(THIOPHEN-2-YL)-1H-PYRROLE-2-CARBALDEHYDE
- EN300-5020699
- SCHEMBL2958085
- AT38943
- AKOS002665544
- 5-thien-2-yl-1H-pyrrole-2-carbaldehyde
- 72078-45-6
- DTXSID40360872
-
- Inchi: 1S/C9H7NOS/c11-6-7-3-4-8(10-7)9-2-1-5-12-9/h1-6,10H
- InChI Key: KXJJSRMUFORMAT-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1=CC=C(C=O)N1
Computed Properties
- Exact Mass: 177.02491
- Monoisotopic Mass: 177.02483502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 61.1Ų
Experimental Properties
- PSA: 32.86
1H-Pyrrole-2-carboxaldehyde, 5-(2-thienyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-5020699-0.05g |
5-(thiophen-2-yl)-1H-pyrrole-2-carbaldehyde |
72078-45-6 | 95% | 0.05g |
$188.0 | 2023-05-30 | |
| Enamine | EN300-5020699-0.1g |
5-(thiophen-2-yl)-1H-pyrrole-2-carbaldehyde |
72078-45-6 | 95% | 0.1g |
$282.0 | 2023-05-30 | |
| Enamine | EN300-5020699-0.25g |
5-(thiophen-2-yl)-1H-pyrrole-2-carbaldehyde |
72078-45-6 | 95% | 0.25g |
$403.0 | 2023-05-30 | |
| Enamine | EN300-5020699-0.5g |
5-(thiophen-2-yl)-1H-pyrrole-2-carbaldehyde |
72078-45-6 | 95% | 0.5g |
$636.0 | 2023-05-30 | |
| Enamine | EN300-5020699-1.0g |
5-(thiophen-2-yl)-1H-pyrrole-2-carbaldehyde |
72078-45-6 | 95% | 1g |
$813.0 | 2023-05-30 | |
| Enamine | EN300-5020699-2.5g |
5-(thiophen-2-yl)-1H-pyrrole-2-carbaldehyde |
72078-45-6 | 95% | 2.5g |
$1594.0 | 2023-05-30 | |
| Enamine | EN300-5020699-5.0g |
5-(thiophen-2-yl)-1H-pyrrole-2-carbaldehyde |
72078-45-6 | 95% | 5g |
$2360.0 | 2023-05-30 | |
| Enamine | EN300-5020699-10.0g |
5-(thiophen-2-yl)-1H-pyrrole-2-carbaldehyde |
72078-45-6 | 95% | 10g |
$3500.0 | 2023-05-30 | |
| Aaron | AR005DZI-50mg |
1H-Pyrrole-2-carboxaldehyde, 5-(2-thienyl)- |
72078-45-6 | 95% | 50mg |
$284.00 | 2025-02-13 | |
| Aaron | AR005DZI-100mg |
1H-Pyrrole-2-carboxaldehyde, 5-(2-thienyl)- |
72078-45-6 | 95% | 100mg |
$413.00 | 2025-02-13 |
1H-Pyrrole-2-carboxaldehyde, 5-(2-thienyl)- Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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